Cas no 622-88-8 ((4-bromophenyl)hydrazine;hydrochloride)

• Product Name: (4-bromophenyl)hydrazine;hydrochloride
• CAS No: 622-88-8
• MF: C₆H₈BrClN₂
• MW: 223.498119354248
• MDL: MFCD00012941
• CID: 39106
• PubChem ID: 24848576
• Update Time: 2025-06-15

(4-bromophenyl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)hydrazine hydrochloride
• 4-Bromophenylhydrazine monohydrochloride
• 4-bromophenylhydrazinium(1+) chloride
• BUTTPARK 96\57-56
• 4-BROMOPHENYLHYDRAZINE HCL
• 4-BROMOPHENYLHYDRAZINIUM CHLORIDE
• 1-(4-bromophenyl)hydrazine hydrochloride
• P-BROMOPHENYLHYDRAZINE HYDROCHLORIDE
• 4-Bromophenylhydrazine hydrochloride
• 4-Bromophenyl hydrazine hydrochloride
• 4-Bromo Phenyl Hydrazine Hydrochloride
• p-Bromophenylhydrazine monohydrochloride
• 4-Bromophenylhydrazinehydrochloride
• Hydrazine, (4-bromophenyl)-, monohydrochloride
• (4-bromophenyl)hydrazine HCl
• p-bromophenylhydrazinium chloride
• 4-bromophenylhydrazinium c
• (4-bromophenyl)hydrazine;hydrochloride
• 4-Bromophenylhydrazine hydrochloride,98%

• MDL： MFCD00012941
• Inchi： 1S/C6H7BrN2.ClH/c7-5-1-3-6(9-8)4-2-5;/h1-4,9H,8H2;1H
• InChI Key： RGGOWBBBHWTTRE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NN.Cl
• BRN： 3565838

Computed Properties

• Exact Mass: 221.95600
• Monoisotopic Mass: 221.955939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Light red needle or sheet crystals.
• Melting Point: 220-230 °C (dec.) (lit.)
• Boiling Point: 285.6°C at 760 mmHg
• Flash Point: 126.5 °C
• Water Partition Coefficient: Soluble in water.
• PSA: 38.05000
• LogP: 3.31000
• Solubility: Soluble in ethanol, ether and benzene.
• Sensitiveness: Hygroscopic
• FEMA: 3695

(4-bromophenyl)hydrazine;hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• RTECS：MV0800000
• Hazardous Material Identification：
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：Ⅱ
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (4-bromophenyl)hydrazine;hydrochloride

Comprehensive Guide to (4-Bromophenyl)hydrazine Hydrochloride (CAS No. 622-88-8): Properties, Applications, and Industry Insights

(4-Bromophenyl)hydrazine hydrochloride (CAS No. 622-88-8) is a specialized organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and material science. With the molecular formula C6H7BrClN2, this white to off-white crystalline powder has garnered significant attention due to its role as a key intermediate in the production of heterocyclic compounds. The 4-bromophenyl moiety enhances its reactivity, making it invaluable for coupling reactions and cyclization processes.

In recent years, the demand for hydrazine derivatives has surged, driven by their applications in developing anticancer agents, antioxidants, and corrosion inhibitors. Researchers frequently search for "synthesis of (4-bromophenyl)hydrazine" or "622-88-8 solubility data," reflecting the compound's relevance in modern chemistry. Its hydrochloride salt form improves stability, facilitating storage and handling under laboratory conditions.

The compound's mechanism of action often involves nucleophilic substitution or reductive amination, making it a versatile building block for drug discovery. For instance, it has been employed in the synthesis of indole derivatives, which are pivotal in designing serotonin receptor modulators. Environmental scientists also explore its degradation pathways, addressing queries like "biodegradability of bromophenyl compounds."

From an industrial perspective, 622-88-8 aligns with the growing focus on green chemistry. Manufacturers optimize synthetic routes to minimize waste, responding to trends such as "sustainable arylhydrazine production." Analytical techniques like HPLC and NMR ensure high purity (>98%), meeting stringent regulatory standards for research-grade chemicals.

Emerging studies highlight its potential in photovoltaic materials, where 4-bromophenyl groups enhance electron transport properties. This intersects with searches for "organic semiconductors" and "conductive polymers," positioning (4-bromophenyl)hydrazine hydrochloride as a multidisciplinary tool. Proper handling protocols, including PPE usage and ventilation, are emphasized in safety guidelines.

In summary, CAS No. 622-88-8 exemplifies the convergence of innovation and practicality. Its applications span from medicinal chemistry to advanced materials, resonating with global efforts toward precision synthesis and functionalized intermediates. As research evolves, this compound continues to answer critical questions in both academic and industrial settings.